Cas no 1806269-16-8 (Ethyl 3-cyano-2-hydroxy-6-methoxyphenylacetate)

• Product Name: Ethyl 3-cyano-2-hydroxy-6-methoxyphenylacetate
• CAS No: 1806269-16-8
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 4943414
• Update Time: 2025-10-28

Ethyl 3-cyano-2-hydroxy-6-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-hydroxy-6-methoxyphenylacetate

• Inchi： 1S/C12H13NO4/c1-3-17-11(14)6-9-10(16-2)5-4-8(7-13)12(9)15/h4-5,15H,3,6H2,1-2H3
• InChI Key： YKSIBYPSWFETHH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#N)=C(C=1CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• XLogP3: 2
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 3-cyano-2-hydroxy-6-methoxyphenylacetate

Ethyl 3-Cyano-2-Hydroxy-6-Methoxyphenylacetate: A Comprehensive Overview

Ethyl 3-cyano-2-hydroxy-6-methoxyphenylacetate, with the CAS number 1806269-16-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a cyano group, a hydroxy group, and a methoxy group, along with an ethyl acetate moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The structure of ethyl 3-cyano-2-hydroxy-6-methoxyphenylacetate is notable for its aromaticity and the presence of multiple electron-withdrawing and electron-donating groups. The cyano group (-CN) at the 3-position is a strong electron-withdrawing group, which can influence the electronic properties of the molecule and potentially enhance its reactivity in various chemical reactions. The hydroxy group (-OH) at the 2-position introduces hydrophilicity, while the methoxy group (-OCH₃) at the 6-position adds to the molecule's complexity by providing both electron-donating and steric effects.

Recent studies have highlighted the potential of ethyl 3-cyano-2-hydroxy-6-methoxyphenylacetate in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of more complex molecules, particularly those with potential pharmacological activity. For instance, its ability to undergo various nucleophilic substitutions and condensation reactions has made it a valuable building block in organic synthesis.

One of the most promising areas of research involving this compound is its application in drug discovery. The presence of multiple functional groups allows for extensive modification, enabling researchers to explore its potential as an anti-inflammatory, antioxidant, or anticancer agent. Recent findings suggest that derivatives of ethyl 3-cyano-2-hydroxy-6-methoxyphenylacetate may exhibit significant cytotoxic activity against certain cancer cell lines, making them candidates for further preclinical studies.

In addition to its biological applications, ethyl 3-cyano-2-hydroxy-6-methoxyphenylacetate has been studied for its role in green chemistry and sustainable synthetic methods. Scientists have investigated its synthesis under mild conditions using environmentally friendly reagents, which aligns with current trends toward more sustainable chemical practices.

The synthesis of ethyl 3-cyano-2-hydroxy-6-methoxyphenylacetate typically involves multi-step processes that include Friedel-Crafts acylation or other acylation techniques followed by substitution reactions to introduce the cyano and methoxy groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products.

Furthermore, computational studies have provided insights into the electronic structure and reactivity of ethyl 3-cyano-2-hydroxy-6-methoxyphenylacetate. These studies utilize density functional theory (DFT) to predict molecular properties such as dipole moments, frontier molecular orbitals, and reactivity indices, which are crucial for understanding its behavior in different chemical environments.

In conclusion, ethyl 3-cyano-2-hydroxy-6-methoxyphenylacetate is a compound with diverse applications and ongoing research interest. Its unique structure and functional groups make it a valuable tool in organic synthesis and drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.